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Compound of Interest

Compound Name: YL-1-9

Cat. No.: B15583647 Get Quote

YL-0919 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term stability and storage of YL-0919 (Hypidone

hydrochloride). It also includes troubleshooting guides and frequently asked questions (FAQs)

to address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)
Q1: What is YL-0919?

A1: YL-0919, also known as Hypidone hydrochloride, is an investigational antidepressant

compound.[1] It functions as a dual-activity agent, acting as a highly selective serotonin

reuptake inhibitor (SSRI) and an effective 5-HT1A receptor agonist.[2][3] It is also reported to

be a 5-HT6 receptor full agonist. YL-0919 is orally active and has shown significant

antidepressant and anxiolytic effects in animal models.[4][5]

Q2: What is the primary mechanism of action for YL-0919?

A2: YL-0919's primary mechanism involves the modulation of the serotonergic system. It

inhibits the serotonin transporter (SERT), which increases the concentration of serotonin in the

synaptic cleft.[1] Simultaneously, it acts as a partial agonist at the 5-HT1A receptor.[5][6] There

is also evidence suggesting its activation of the sigma-1 receptor may contribute to its rapid-

onset antidepressant and neuroprotective effects.[1]
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Q3: How should I prepare stock solutions of YL-0919?

A3: YL-0919 is soluble in dimethyl sulfoxide (DMSO) at concentrations of ≥ 30 mg/mL.[2][4] It is

important to use fresh, high-quality DMSO, as moisture can negatively impact solubility.[7] For

in vivo experiments, YL-0919 has been dissolved in distilled water for oral administration.[8][9]

[10] When preparing formulations, ensure the compound is fully dissolved, using heat or

sonication if necessary, before adding any co-solvents.[2]

Q4: Can YL-0919 be used in animal studies?

A4: Yes, YL-0919 has been used in various animal models, including rats and monkeys, to

study its antidepressant, anxiolytic, and neuroprotective effects.[1][5][11] It is typically

administered orally via intragastric gavage.[8][9][10]

Long-Term Stability and Storage
Proper storage of YL-0919 is critical to maintain its integrity and ensure the reliability of

experimental results. The following tables summarize the recommended storage conditions for

both the solid compound and solutions.

Table 1: Storage Conditions for Solid YL-0919 (Hypidone hydrochloride)

Form
Storage
Temperature

Duration Notes

Solid Powder -20°C 3 years[7]

Store in a sealed

container, away from

moisture.[2]

Solid Powder 4°C 6 months[4]

For shorter-term

storage, keep sealed

and protected from

moisture.

Table 2: Storage Conditions for YL-0919 in Solution
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Solvent
Storage
Temperature

Duration Notes

DMSO -80°C 1 year[7]

Aliquot to avoid

repeated freeze-thaw

cycles.

DMSO -80°C 6 months[2][4]
Use within this period

for optimal results.

DMSO -20°C 1 month[2][7]

For short-term use.

Keep sealed and

protected from

moisture.

Experimental Protocols
Protocol for Preparation of YL-0919 Stock Solution (10
mM in DMSO)

Materials: YL-0919 (Hypidone hydrochloride, MW: 334.84 g/mol ), anhydrous DMSO, sterile

microcentrifuge tubes.

Procedure:

1. Allow the vial of solid YL-0919 to equilibrate to room temperature before opening to

prevent condensation.

2. Weigh out the desired amount of YL-0919 powder using a calibrated analytical balance.

For a 10 mM solution, this would be 3.35 mg per 1 mL of DMSO.

3. Add the appropriate volume of fresh, anhydrous DMSO to the YL-0919 powder.

4. Vortex the solution until the solid is completely dissolved. Gentle warming or sonication

can be used to aid dissolution if necessary.[2]

5. Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize

freeze-thaw cycles.
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6. Store the aliquots at -80°C for long-term storage (up to 1 year).[7]

Visualized Workflows and Pathways
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Caption: Dual mechanism of YL-0919 at the serotonin synapse.
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YL-0919 Stock Solution Preparation Workflow

Start: Obtain YL-0919 Solid

Equilibrate to Room Temperature

Weigh YL-0919 Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve
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Caption: Workflow for preparing YL-0919 stock solutions.
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Troubleshooting Guide
This guide addresses common issues that may arise during experiments with YL-0919.
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Issue Possible Cause(s) Recommended Solution(s)

Poor Solubility or Precipitation

1. YL-0919 was not fully

dissolved initially.2. Use of old

or hydrated DMSO.[7]3.

Incorrect solvent system for

the experimental conditions.

1. Ensure complete dissolution

of the solid in the initial solvent

before adding co-solvents.

Gentle heating or sonication

may help.[2]2. Always use

fresh, anhydrous DMSO for

preparing stock solutions.[7]3.

For aqueous-based assays,

ensure the final concentration

of DMSO is low enough to

maintain solubility. Test

different formulation protocols

if necessary.[2]

Inconsistent or Non-

Reproducible Results

1. Degradation of YL-0919 due

to improper storage or multiple

freeze-thaw cycles.2.

Inaccurate pipetting of

concentrated stock solutions.3.

Instability of other assay

components (e.g., proteins,

cells).[6]

1. Store YL-0919 solid and

solutions at the recommended

temperatures and aliquot stock

solutions to avoid repeated

freeze-thaw cycles.[2][4][7]2.

Use calibrated pipettes and

perform serial dilutions for

accuracy.3. Ensure all

biological reagents are

handled and stored correctly. A

retraction of one study noted

that membrane protein

degradation led to unreliable

results.[6]

No or Low Activity in Biological

Assays

1. YL-0919 has degraded.2.

Incorrect dosage or

concentration used.3. The

biological system (e.g., cell

line, animal model) is not

responsive.

1. Use a fresh aliquot of YL-

0919 from a properly stored

stock.2. Confirm the final

concentration in the assay is

within the effective range

reported in the literature (nM to

low µM range for in vitro

assays).[2]3. Verify the
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expression of SERT and 5-

HT1A receptors in your

system. Run positive controls

to ensure the assay is

performing as expected.

Unexpected Off-Target Effects

1. High concentrations of YL-

0919 may lead to reduced

selectivity.2. Contamination of

the YL-0919 sample.

1. Perform dose-response

experiments to determine the

optimal concentration with

minimal off-target effects.2.

Obtain YL-0919 from a

reputable supplier and refer to

the Certificate of Analysis for

purity information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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